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alaninyloxy)-5-phenylpyrrole
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the molecular structure,

stereochemistry, synthesis, and characterization of 3-(N-Tosyl-L-alaninyloxy)-5-
phenylpyrrole. The document details its application as a chromogenic substrate for human

leukocyte elastase (HLE) and its use in diagnostic assays for urinary tract infections. Detailed

experimental protocols, quantitative data, and workflow visualizations are presented to support

research and development activities involving this compound.

Molecular Structure and Stereochemistry
3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole is a chiral organic molecule with the chemical

formula C₂₀H₂₀N₂O₄S and a molecular weight of approximately 384.45 g/mol .[1][2] Its structure

consists of a central 5-phenyl-1H-pyrrol-3-yl core linked via an ester bond to an N-tosylated L-

alanine moiety.[1] The presence of the L-alanine residue introduces a stereocenter at the

alpha-carbon of the alanine, conferring the molecule its specific stereochemistry. The IUPAC
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name for this compound is (5-phenyl-1H-pyrrol-3-yl) (2S)-2-[(4-

methylphenyl)sulfonylamino]propanoate.[2]

The key structural features include:

A planar, aromatic 5-phenylpyrrole ring system.

An N-tosyl protected L-alanine unit.

An ester linkage connecting the pyrrole and amino acid moieties.

The "L" configuration of alanine, corresponding to the (S) configuration at the chiral center, is

crucial for its specific interaction with biological targets such as enzymes.[1]

Physicochemical and Spectroscopic Data
A summary of the key physicochemical and spectroscopic data for 3-(N-Tosyl-L-
alaninyloxy)-5-phenylpyrrole is provided in the tables below.

Table 1: Physicochemical Properties
Property Value Reference

Molecular Formula C₂₀H₂₀N₂O₄S [1][2]

Molecular Weight 384.45 g/mol [1][2]

Melting Point 153-155 °C

Density ~1.287 g/cm³

Appearance White to off-white solid

CAS Number 99740-00-8 [1][2]

Table 2: Spectroscopic Data (FT-IR)
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Functional Group
Expected
Frequency (cm⁻¹)

Intensity Assignment

Pyrrole N-H stretch 3400–3100 Medium-Strong
N-H stretching

vibration

Aromatic C-H stretch 3080–3020 Medium
Phenyl & Tosyl ring C-

H stretches

Aliphatic C-H stretch 2980–2850 Medium
Methyl group

vibrations

Ester C=O stretch 1760–1730 Strong Ester carbonyl stretch

Aromatic C=C stretch 1600-1580 Strong
Aromatic C=C

stretches

S=O stretch

(asymmetric)
1350–1320 Strong

Tosyl SO₂ asymmetric

stretch

S=O stretch

(symmetric)
1170–1150 Strong

Tosyl SO₂ symmetric

stretch

Ester C-O stretch 1280-1200 Strong C-O ester linkage

Table 3: NMR Spectroscopic Data
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¹H NMR

Proton Assignment
¹H Chemical Shift

(ppm)
Multiplicity Integration

Pyrrole NH 10.0–11.0 br s 1H

Phenyl H (ortho) &

Tosyl H
7.6–7.8 d 6H

Phenyl H (meta, para) 7.2–7.5 m 3H

Pyrrole H-4 6.7–6.9 dd 1H

Pyrrole H-2 6.2–6.4 dd 1H

Alanine CH 4.1–4.3 q 1H

Tosyl CH₃ 2.3–2.5 s 3H

Alanine CH₃ 1.3–1.5 d 3H

¹³C NMR

Carbon Assignment
¹³C Chemical Shift

(ppm)
Functional Group

Ester C=O 170–175 Carbonyl carbon

Aromatic C (Phenyl &

Tosyl)
125–140 Aromatic carbons

Pyrrole C 105-130 Aromatic carbons

Alanine CH 50-55 Aliphatic carbon

Tosyl CH₃ 20-25 Aliphatic carbon

Alanine CH₃ 15-20 Aliphatic carbon

Note: Specific, experimentally determined mass spectrometry and X-ray crystallography data

for 3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole are not readily available in the public domain.

The data presented is based on typical values for similar compounds and theoretical

predictions.
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Experimental Protocols
Synthesis of 3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole
The synthesis of 3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole is achieved through the

esterification of 3-hydroxy-5-phenylpyrrole with N-tosyl-L-alaninyl chloride.

Materials:

3-hydroxy-5-phenylpyrrole

N-tosyl-L-alaninyl chloride (freshly prepared)

Anhydrous tetrahydrofuran (THF)

Pyridine

Trifluoroacetic acid

Procedure:

Under an inert gas atmosphere, a solution of anhydrous THF (450 mL), pyridine (43.8 mL,

0.542 mol), and trifluoroacetic acid (85.0 mL, 1.10 mol) is prepared and cooled to 0°C.

3-hydroxy-5-phenylpyrrole (71.5 g, 0.45 mol) is added to the cooled solution in one portion.

A solution of freshly prepared N-tosyl-L-alaninyl chloride (141.0 g, 0.54 mol) in anhydrous

THF (450 mL) is added dropwise over 5-10 minutes.

The reaction mixture is stirred at 0°C and monitored by thin-layer chromatography (TLC) until

completion.

Upon completion, the reaction is quenched with water and the product is extracted with an

organic solvent (e.g., ethyl acetate).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and the solvent

is removed under reduced pressure.
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The crude product is purified by column chromatography on silica gel to yield 3-(N-Tosyl-L-
alaninyloxy)-5-phenylpyrrole.

Characterization Methods
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra are recorded

on a spectrometer (e.g., 400 or 500 MHz) using a suitable deuterated solvent such as CDCl₃

or DMSO-d₆.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The IR spectrum is obtained using a KBr

pellet or as a thin film on a salt plate to identify the characteristic functional group vibrations.

Mass Spectrometry (MS): The molecular weight and fragmentation pattern are determined

using techniques such as electrospray ionization (ESI) or electron impact (EI) mass

spectrometry.

Melting Point: The melting point is determined using a standard melting point apparatus to

assess the purity of the compound.

Application in Diagnostic Assays
3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole is a key component of the Ames LEUKOSTIX®

reagent strips, which are used for the detection of human leukocyte elastase (HLE) in urine as

an indicator of urinary tract infection.[3]

Mechanism of Action
The diagnostic test is based on a two-step enzymatic and chemical reaction:

Enzymatic Hydrolysis: In the presence of HLE, the ester bond of 3-(N-Tosyl-L-
alaninyloxy)-5-phenylpyrrole is hydrolyzed, releasing 3-hydroxy-5-phenylpyrrole.

Diazo Coupling Reaction: The liberated 3-hydroxy-5-phenylpyrrole then undergoes a diazo

coupling reaction with a diazonium salt impregnated on the reagent strip, resulting in the

formation of a colored azo dye. The intensity of the color is proportional to the concentration

of HLE in the sample.
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Experimental Workflow: HLE Detection Assay
The following diagram illustrates the workflow for the detection of HLE using 3-(N-Tosyl-L-
alaninyloxy)-5-phenylpyrrole.

Sample Preparation Reaction on Reagent Strip

DetectionUrine Sample Human Leukocyte Elastase (HLE)Contains

3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole Enzymatic Hydrolysis 3-hydroxy-5-phenylpyrrole

Diazo Coupling

Diazonium Salt

Colored Azo Dye Visual Color Change Positive/Negative Result for UTI

Click to download full resolution via product page

Workflow for HLE detection using the chromogenic substrate.

Logical Relationships and Signaling Pathways
While 3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole is not known to be directly involved in

intracellular signaling pathways, its application in diagnostics represents a logical pathway from

a biological marker to a clinical result. The following diagram illustrates this logical relationship.
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Urinary Tract Infection
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leads to
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Positive Diagnostic Test

indicates

Click to download full resolution via product page

Logical pathway from UTI to a positive diagnostic test result.

Conclusion
3-(N-Tosyl-L-alaninyloxy)-5-phenylpyrrole is a well-characterized chiral molecule with

significant application in the field of clinical diagnostics. Its specific stereochemistry allows it to

act as a selective substrate for human leukocyte elastase, enabling a simple and rapid

colorimetric assay for the detection of urinary tract infections. The synthetic and analytical

protocols detailed in this guide provide a solid foundation for researchers working with this
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compound. Further research could explore its potential as a substrate for other proteases or in

the development of novel diagnostic tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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